![molecular formula C3H2N2O3S B3052811 4-Hydroxy-1,2,5-thiadiazole-3-carboxylic acid CAS No. 45654-48-6](/img/structure/B3052811.png)
4-Hydroxy-1,2,5-thiadiazole-3-carboxylic acid
Overview
Description
4-Hydroxy-1,2,5-thiadiazole-3-carboxylic acid is a source of health and has been shown to be effective in the treatment of infectious diseases. It has long-term efficacy in the treatment of hepatitis C .
Synthesis Analysis
The synthesis of 4-Hydroxy-1,2,5-thiadiazole-3-carboxylic acid involves several steps. All the reactions were monitored by thin layer chromatography (TLC) on precoated silica gel .Molecular Structure Analysis
The molecular structure of 4-Hydroxy-1,2,5-thiadiazole-3-carboxylic acid is confirmed by IR, 1H NMR, C, H, N analysis, and LCMS . The InChI Code is 1S/C3H2N2O3S/c6-2-1 (3 (7)8)4-9-5-2/h (H,5,6) (H,7,8) and the InChI key is FVZITYNLUYJDOE-UHFFFAOYSA-N .Chemical Reactions Analysis
The chemical reactions of 4-Hydroxy-1,2,5-thiadiazole-3-carboxylic acid are monitored by thin layer chromatography (TLC) on precoated silica gel .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Hydroxy-1,2,5-thiadiazole-3-carboxylic acid include a molecular weight of 146.13, a melting point of 204-205, and a storage temperature at room temperature .Scientific Research Applications
Liquid Crystalline Behaviors
4-Hydroxy-1,2,5-thiadiazole-3-carboxylic acid derivatives demonstrate potential in studying liquid crystalline behaviors. Jaffer et al. (2017) synthesized carboxylic acid derivatives containing 1,3,4-thiadiazole, which exhibited liquid crystal properties, affected by the length of the alkoxy chain attached to the phenyl moiety. These findings highlight the application of such compounds in the development of liquid crystalline materials (Jaffer, Aldhaif, & Tomi, 2017).
Bioisosterism with Carboxy Function
The hydroxy-1,2,5-oxadiazolyl moiety, similar in structure to 4-hydroxy-1,2,5-thiadiazole-3-carboxylic acid, has been proposed as a bioisoster of the carboxy function. Tosco and Lolli (2008) explored this concept in the context of γ-aminobutyric acid (GABA) analogues, indicating the potential of 4-hydroxy-1,2,5-thiadiazole-3-carboxylic acid in designing bioisosteric compounds (Tosco & Lolli, 2008).
Antimicrobial Applications
1,3,4-thiadiazole derivatives, closely related to 4-hydroxy-1,2,5-thiadiazole-3-carboxylic acid, show significant antimicrobial activities. Noolvi et al. (2016) synthesized a series of these derivatives, which displayed notable efficacy against various microbial strains, suggesting the potential of 4-hydroxy-1,2,5-thiadiazole-3-carboxylic acid in antimicrobial research (Noolvi, Patel, Kamboj, & Cameotra, 2016).
Electronic Structure and Spectroscopic Analysis
4-Hydroxy-1,2,5-thiadiazole-3-carboxylic acid derivatives can be utilized in studying electronic structures and spectroscopic features. Singh et al. (2019) conducted a detailed study on 4-methylthiadiazole-5-carboxylic acid, analyzing its structural, electronic, and spectroscopic characteristics. This research provides insights into the electronic and molecular properties of similar compounds (Singh, El-Emam, Pathak, Srivastava, Shukla, Prasad, & Sinha, 2019).
Safety And Hazards
Future Directions
properties
IUPAC Name |
4-oxo-1,2,5-thiadiazole-3-carboxylic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H2N2O3S/c6-2-1(3(7)8)4-9-5-2/h(H,5,6)(H,7,8) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVZITYNLUYJDOE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=NSNC1=O)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H2N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxy-1,2,5-thiadiazole-3-carboxylic acid | |
CAS RN |
45654-48-6 | |
Record name | 4-oxo-4,5-dihydro-1,2,5-thiadiazole-3-carboxylic acid | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB03162 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | 4-hydroxy-1,2,5-thiadiazole-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.